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Introduction

Picol145 is a highly potent and selective small-molecule inhibitor of the Transient Receptor
Potential Canonical (TRPC) 1, 4, and 5 channels.[1][2] These channels are non-selective
cation channels that play a crucial role in calcium signaling in a variety of cell types.[1][3] Their
dysfunction has been implicated in numerous pathological conditions, making them attractive
targets for drug discovery.[1][4] Picol145 offers researchers a powerful tool to investigate the
physiological and pathological roles of TRPC1/4/5 channels.[1][5]

These application notes provide detailed protocols for utilizing Pico145 in calcium imaging
experiments to study the inhibition of TRPC1/4/5 channels. The protocols cover agonist-
induced calcium mobilization assays and antagonist inhibition assays using common calcium
indicators such as Fura-2 AM and Fluo-4 AM.

Data Presentation

The inhibitory potency of Pico145 against various human TRPC channel subtypes is
summarized in the table below. The data highlights the exceptional potency and selectivity of
Pico145, with ICso values in the picomolar to low nanomolar range.
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Target Activator Assay Type Cell Line ICs0 (NM)
) Calcium Imaging
TRPC4-TRPC1 (-)-Englerin A HEK293 0.033
(Fluo-4 AM)
Sphingosine-1-
TRPC4-TRPC1 Patch Clamp HEK293 0.011
phosphate
) Calcium Imaging
TRPC4 (-)-Englerin A HEK293 0.349
(Fluo-4 AM)
) Calcium Imaging
TRPC5-TRPC1 (-)-Englerin A HEK293 0.2
(Fluo-4 AM)
) Calcium Imaging
TRPC5 (-)-Englerin A HEK293 1.3
(Fluo-4 AM)

Data compiled from multiple sources.[6][7][8]

Signaling Pathways

TRPC1, TRPC4, and TRPCS5 proteins can form both homomeric and heteromeric cation
channels in the plasma membrane.[3] These channels are permeable to Ca2* and other
cations. Their activation can be triggered by various stimuli, including G-protein coupled
receptor (GPCR) activation and the presence of specific lipids.[9][10] For instance, activation of
Gq-coupled receptors leads to the production of diacylglycerol (DAG) and inositol trisphosphate
(IPs). While some TRPC channels are activated by DAG, the activation of TRPC5 is more
complex and can be directly influenced by G-protein subunits.[10] The influx of Ca?* through
these channels contributes to the rise in intracellular calcium concentration, which in turn
modulates a wide range of cellular processes. Picol45 acts as a direct antagonist of
TRPC1/4/5 channels, blocking the influx of calcium and thereby inhibiting downstream
signaling events.[11]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.medchemexpress.com/Pico145.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6025525/
https://www.researchgate.net/publication/344760411_Characterization_of_a_Novel_TRPC145_Channel_Blocker_Pico145
https://pmc.ncbi.nlm.nih.gov/articles/PMC5626370/
https://www.mdpi.com/2073-4409/7/6/52
https://www.benchchem.com/pdf/Technical_Support_Center_Experimental_Guidance_for_TRPC5_Inhibitors.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Experimental_Guidance_for_TRPC5_Inhibitors.pdf
https://www.benchchem.com/product/b8069070?utm_src=pdf-body
https://etheses.whiterose.ac.uk/id/eprint/22481/1/Aisling%20Minard%20final%20thesis%2017.12.18%20%281%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8069070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

Activates

Extracellular Space Plasma Membrane

| @
Inhibit:
@ Y TRPCL455  Ca2

Influx

Intracellular Space
Activates

Endoplasmic
Reticulum (ER)

1Ps Receptor

Gag/y

1t [Caz*)i
(Cellular Response)

Release

S —

© 2025 BenchChem. All rights reserved. 3/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8069070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Day 1: Preparation

1. Seed Cells
in 96-well plate

Day 2 Assay

2. Load Cells
with Calcium Dye

3. Wash Cells

4. Incubate with
Pico145

5. Measure Baseline
Fluorescence

6. Add Agonist

7. Kinetic
Fluorescence Reading

8. Calculate AF/Fo
or Ratio

i

9. Determine ICso

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b8069070?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8069070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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